Cas no 2228681-86-3 (tert-butyl N-{4-chloro-3-1-(1-hydroxyethyl)cyclopropylphenyl}carbamate)

• Product Name: tert-butyl N-{4-chloro-3-1-(1-hydroxyethyl)cyclopropylphenyl}carbamate
• CAS No: 2228681-86-3
• MF: C₁₆H₂₂ClNO₃
• MW: 311.803783893585
• CID: 6292723
• PubChem ID: 165965359
• Update Time: 2025-10-30

tert-butyl N-{4-chloro-3-1-(1-hydroxyethyl)cyclopropylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-chloro-3-1-(1-hydroxyethyl)cyclopropylphenyl}carbamate
• 2228681-86-3
• EN300-1871363
• tert-butyl N-{4-chloro-3-[1-(1-hydroxyethyl)cyclopropyl]phenyl}carbamate

• Inchi： 1S/C16H22ClNO3/c1-10(19)16(7-8-16)12-9-11(5-6-13(12)17)18-14(20)21-15(2,3)4/h5-6,9-10,19H,7-8H2,1-4H3,(H,18,20)
• InChI Key： ILWYFEAEUGZVKT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1(C(C)O)CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 311.1288213g/mol
• Monoisotopic Mass: 311.1288213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{4-chloro-3-1-(1-hydroxyethyl)cyclopropylphenyl}carbamate

Research Brief on tert-butyl N-{4-chloro-3-1-(1-hydroxyethyl)cyclopropylphenyl}carbamate (CAS: 2228681-86-3)

The compound tert-butyl N-{4-chloro-3-1-(1-hydroxyethyl)cyclopropylphenyl}carbamate (CAS: 2228681-86-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropylphenyl and carbamate functional groups, is being investigated for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a promising candidate for therapeutic interventions.

Recent literature highlights the synthetic pathways for tert-butyl N-{4-chloro-3-1-(1-hydroxyethyl)cyclopropylphenyl}carbamate, with emphasis on optimizing yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound. These studies underscore the importance of precise synthetic protocols to ensure reproducibility and scalability, which are critical for further pharmacological evaluations.

Pharmacological investigations of this compound have revealed its potential as a modulator of specific biological targets. Preliminary in vitro studies suggest that it exhibits notable activity against certain enzyme systems, although the exact mechanism of action remains under investigation. Researchers are particularly interested in its structural features, which may confer selectivity and potency in targeting disease-relevant pathways. These findings are paving the way for more detailed mechanistic studies and in vivo evaluations.

In addition to its pharmacological potential, the compound's physicochemical properties, such as solubility and stability, have been scrutinized. These properties are crucial for its formulation and delivery in potential therapeutic applications. Recent reports indicate that derivatization of the carbamate moiety could enhance its bioavailability, making it a versatile scaffold for further chemical modifications.

Looking ahead, the research community is keen to explore the therapeutic implications of tert-butyl N-{4-chloro-3-1-(1-hydroxyethyl)cyclopropylphenyl}carbamate. Collaborative efforts between chemists, biologists, and pharmacologists are expected to accelerate its development. Future studies will likely focus on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and evaluating its efficacy in disease models. This compound represents a compelling example of how innovative chemical design can drive advancements in biomedical research.